Cas no 139164-93-5 (1-Hexen-3-ol, (S)-)
1-Hexen-3-ol, (S)- structure
Product Name:1-Hexen-3-ol, (S)-
CAS No:139164-93-5
MF:C6H12O
MW:100.158882141113
CID:1262193
Update Time:2024-08-04
1-Hexen-3-ol, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Hexen-3-ol, (S)-
- 1-Hexen-3-ol, (3S)-
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- Inchi: 1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3/t6-/m1/s1
- InChI Key: BVOSSZSHBZQJOI-ZCFIWIBFSA-N
- SMILES: C=C[C@@H](O)CCC
Computed Properties
- Exact Mass: 100.08886
- Monoisotopic Mass: 100.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 50.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Amber liquid
- Density: 0.835
- Melting Point: -15 C
- Boiling Point: 135℃
- Flash Point: 35℃
- Refractive Index: 1.427-1.43
- PSA: 20.23
- LogP: 1.33340
- pka: 14.49±0.20(Predicted)
1-Hexen-3-ol, (S)- Security Information
- Storage Condition:Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from flammable areas.
1-Hexen-3-ol, (S)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
139164-93-5 (1-Hexen-3-ol, (S)-) Related Products
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